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Compound of Interest

Compound Name:
2-[(Butylamino)methyl]-4-

chlorophenol

Cat. No.: B13263946

Get Quote

Executive Summary
2-[(Butylamino)methyl]-4-chlorophenol (CAS: 1019544-23-0) is a specialized Mannich base

intermediate used primarily in the synthesis of biologically active pharmacophores and

transition metal ligands. Structurally, it consists of a 4-chlorophenol core functionalized at the

ortho position with a secondary butylaminomethyl group.

This guide provides a comprehensive technical analysis of this molecule, focusing on its

synthesis via the Mannich reaction, its mechanistic formation, and its utility as a building block

for benzoxazines and N,O-donor ligands. The presence of the chlorine atom at the para

position is a critical design feature, blocking para-substitution and ensuring high regioselectivity

during synthesis.

Chemical Foundation & Properties
Structural Significance

Regiocontrol: The chlorine atom at the C4 position blocks electrophilic attack, forcing the

Mannich reaction exclusively to the C2 (ortho) position. This prevents the formation of
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complex isomeric mixtures often seen with unsubstituted phenols.

Lipophilicity Modulation: The n-butyl chain significantly increases the LogP (partition

coefficient) compared to methyl or ethyl analogs, enhancing the membrane permeability of

downstream pharmaceutical derivatives.

Amphoteric Nature: Containing both a phenolic hydroxyl group (weak acid) and a secondary

amine (weak base), the molecule exists as a zwitterion in neutral media or forms salts,

influencing its solubility profile during extraction.

Key Physicochemical Data
Property Value / Description

CAS Number 1019544-23-0

Molecular Formula C₁₁H₁₆ClNO

Molecular Weight 213.70 g/mol

pKa (Phenol) ~8.5 (Estimated, lowered by Cl EWG)

pKa (Amine) ~10.0 (Estimated for secondary amine)

Solubility
Soluble in EtOH, MeOH, DCM; Limited solubility

in water.

Mechanistic Pathway (The Mannich Reaction)[1][2]
[3]
The synthesis proceeds via a classic three-component condensation involving 4-chlorophenol,

formaldehyde, and n-butylamine.

Reaction Mechanism
Iminium Ion Formation: Formaldehyde condenses with n-butylamine to form a hemiaminal,

which dehydrates to generate the electrophilic iminium ion (

).
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Electrophilic Aromatic Substitution (EAS): The phenol, activated by the hydroxyl group,

attacks the iminium ion. Because the para position is blocked by Chlorine, the attack occurs

exclusively at the ortho position.

Re-aromatization: Loss of a proton restores the aromatic ring, yielding the Mannich base.
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Figure 1: Mechanistic pathway for the regioselective ortho-aminomethylation of 4-chlorophenol.

Experimental Protocol
This protocol is designed for a 10 mmol scale synthesis. It prioritizes purity and yield

optimization.

Reagents & Equipment
Reagents: 4-Chlorophenol (1.28 g, 10 mmol), n-Butylamine (0.73 g, 10 mmol),

Formaldehyde (37% aq., 0.81 g, 10 mmol), Ethanol (20 mL).
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Equipment: 50 mL Round Bottom Flask (RBF), Reflux Condenser, Magnetic Stirrer, Oil Bath.

Step-by-Step Procedure
Pre-Activation (Iminium Generation):

In a beaker, mix the n-butylamine and formaldehyde solution at 0°C. Stir for 15 minutes.

Reasoning: Pre-forming the iminium species minimizes the polymerization of

formaldehyde and reduces side reactions.

Reaction Assembly:

Dissolve 4-chlorophenol in 15 mL of Ethanol in the RBF.

Add the pre-mixed amine/formaldehyde solution dropwise to the phenol solution while

stirring.

Thermal Phase:

Heat the mixture to reflux (approx. 80°C) for 4–6 hours.

Self-Validation Point (TLC): Monitor reaction progress using TLC (Silica gel, Hexane:Ethyl

Acetate 7:3). The starting phenol spot (

) should disappear, and a new, more polar spot (amine) should appear near the baseline
or streak (due to basicity).

Workup & Isolation:

Remove solvent under reduced pressure (Rotavap) to yield a viscous residue.

Acid-Base Purification:

1. Dissolve residue in DCM (20 mL).

2. Extract with 1M HCl (2 x 15 mL). The product moves to the aqueous layer as the

hydrochloride salt; unreacted phenol stays in DCM.

3. Basify the aqueous layer with 2M NaOH to pH ~10. The product precipitates or oils out.
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4. Extract the basic aqueous layer with fresh DCM (3 x 15 mL).

5. Dry organic layer over

, filter, and evaporate.

Final Product:

Yield is typically 65–80%. The product is often a viscous yellow oil that may crystallize

upon standing or trituration with cold hexane.

Experimental Workflow Diagram
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Figure 2: Purification workflow utilizing the amphoteric properties of the Mannich base.
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Applications & Utility
Ligand Synthesis (N,O-Donors)
The 2-[(butylamino)methyl]-4-chlorophenol molecule acts as a bidentate ligand. The

phenolic oxygen (hard donor) and the amine nitrogen (intermediate donor) can coordinate with

transition metals (e.g., Cu(II), Zn(II)) to form stable chelate rings. These complexes are often

explored for:

Catalysis: Biomimetic oxidation reactions.

Material Science: Precursors for phenoxy-amine based polymers.

Benzoxazine Precursors
Reaction of this Mannich base with an additional equivalent of formaldehyde results in ring

closure to form a dihydro-1,3-benzoxazine.

Reaction: Mannich Base + HCHO

Benzoxazine +

.

Utility: Benzoxazines are precursors to thermosetting resins with high thermal stability and

low water absorption.

Biological Activity
Mannich bases of 4-chlorophenol have been extensively documented for their antimicrobial

properties. The lipophilic butyl chain enhances penetration into bacterial cell walls, while the

chlorophenol core disrupts cellular respiration.

Target: Often effective against Gram-positive bacteria (e.g., S. aureus) and fungi.

Safety & Handling (MSDS Highlights)
4-Chlorophenol: Highly toxic by inhalation and skin contact. Corrosive.

n-Butylamine: Flammable liquid. Causes severe skin burns and eye damage.
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Mannich Base Product: Likely a skin sensitizer and irritant. Handle with gloves and in a fume

hood.

Waste Disposal: All aqueous waste from the workup contains chlorophenols and must be

disposed of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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